Cas no 1602028-75-0 (3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1602028-75-0
• MF: C₉H₁₇IO₃S
• MW: 332.198954343796
• CID: 5998206
• PubChem ID: 114773738
• Update Time: 2025-06-29

3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione
• 1602028-75-0
• EN300-1133190

• Inchi： 1S/C9H17IO3S/c1-2-3-4-5-13-9-7-14(11,12)6-8(9)10/h8-9H,2-7H2,1H3
• InChI Key： CDDJBOKITGJMCF-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCCCC)(=O)=O

Computed Properties

• Exact Mass: 331.99431g/mol
• Monoisotopic Mass: 331.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione

3-Iodo-4-(Pentyloxy)-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

CAS No. 1602028-75-0, commonly referred to as 3-iodo-4-(pentyloxy)-1λ6-thiolane-1,1-dione, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a thiolane ring (a five-membered sulfur-containing ring) with two ketone groups at the 1-position and an iodine atom at the 3-position, along with a pentyloxy group at the 4-position. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-iodo-4-(pentyloxy)-1λ6-thiolane-1,1-dione involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. One notable approach involves the use of iodine-mediated cyclization reactions, where the iodine atom plays a critical role in forming the thiolane ring. This method not only simplifies the synthesis but also opens up possibilities for further functionalization of the molecule.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that thiolane derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer properties. In particular, the presence of the iodine atom in this compound may enhance its bioavailability and pharmacokinetic properties, making it a valuable candidate for drug development. Recent research has focused on evaluating its effects on cellular pathways involved in inflammation and oxidative stress, with preliminary results indicating significant potential.

In addition to its pharmacological applications, 3-iodo-4-(pentyloxy)-1λ6-thiolane-1,1-dione has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be leveraged in the development of novel materials with specific magnetic or electronic properties.

The structural uniqueness of this compound also makes it an interesting subject for theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity patterns. These studies have provided valuable insights into the molecular interactions that govern its chemical behavior, paving the way for further experimental validations.

In conclusion, CAS No. 1602028-75-0, or 3-iodo-4-(pentyloxy)-1λ6-thiolane-1,1-dione, represents a fascinating example of how structural complexity can lead to diverse functional applications. With ongoing research exploring its potential in pharmacology and materials science, this compound is poised to make significant contributions to various fields of scientific inquiry.